![molecular formula C15H17NO5 B2406579 2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one CAS No. 2034455-17-7](/img/structure/B2406579.png)
2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one is a useful research compound. Its molecular formula is C15H17NO5 and its molecular weight is 291.303. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Stereoselective Synthesis in Drug Design
The compound's framework is applicable in the stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams, further convertible into methyl cis-3-aminotetrahydrofuran-2-carboxylates. These processes are crucial for developing more promising compounds within drug design, offering alternatives to existing methodologies. This synthesis approach demonstrates the potential of such compounds in creating novel drugs with specific stereochemical configurations, essential for their biological activity and therapeutic efficacy (Mollet, D’hooghe, & Kimpe, 2012).
Formation of Novel Heterocyclic Systems
The chemical structure mentioned is instrumental in generating a variety of heterocyclic systems through reactions involving electrophiles. These systems are foundational in developing pharmacologically active molecules, indicating the compound’s utility in synthesizing new drugs and materials with potential biological applications (Singh & Singh, 2004).
Group Migration in Sugar Derivatives
In the synthesis of sugar derivatives, the compound's related structures have demonstrated the role of remote group participation, leading to dioxabicyclo[2.2.1]heptane rings. This mechanism is significant for the creation of novel sugar derivatives with potential applications in medicinal chemistry and drug development (Mukherjee, Tripathi, & Mandal, 2012).
Antibacterial and Antimicrobial Studies
The compound's related frameworks have been synthesized and evaluated for their antibacterial activities, demonstrating effectiveness against gram-positive bacteria, including resistant strains. This highlights its potential in developing new antibiotics and addressing the growing issue of antibiotic resistance (Tsubouchi et al., 1994).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO5/c1-9(15(17)16-6-12-4-10(16)7-18-12)21-11-2-3-13-14(5-11)20-8-19-13/h2-3,5,9-10,12H,4,6-8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISORUAHBEYCCOZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CC2CC1CO2)OC3=CC4=C(C=C3)OCO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.